Cas no 1426531-82-9 ((5,5-dimethyloxolan-2-yl)methanamine)

• Product Name: (5,5-dimethyloxolan-2-yl)methanamine
• CAS No: 1426531-82-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 2137420
• PubChem ID: 75481615
• Update Time: 2025-06-08

(5,5-dimethyloxolan-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• tetrahydro-5,5-dimethyl-2-Furanmethanamine
• 2-Furanmethanamine, tetrahydro-5,5-dimethyl-
• [(2S)-5,5-Dimethyloxolan-2-yl]methanamine
• [(2R)-5,5-Dimethyloxolan-2-yl]methanamine
• DSYSNXJLIPLUNU-UHFFFAOYSA-N
• (5,5-dimethyloxolan-2-yl)methanamine
• (5,5-Dimethyltetrahydrofuran-2-yl)methanamine

• Inchi： 1S/C7H15NO/c1-7(2)4-3-6(5-8)9-7/h6H,3-5,8H2,1-2H3
• InChI Key： DSYSNXJLIPLUNU-UHFFFAOYSA-N
• SMILES： O1C(CN)CCC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on (5,5-dimethyloxolan-2-yl)methanamine

Introduction to (5,5-dimethyloxolan-2-yl)methanamine (CAS No. 1426531-82-9)

(5,5-Dimethyloxolan-2-yl)methanamine (CAS No. 1426531-82-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by a 5,5-dimethyloxolan ring attached to a methanamine group, which imparts specific chemical and biological activities. The compound's structure and functional groups make it a valuable candidate for various research and development activities.

The chemical structure of (5,5-dimethyloxolan-2-yl)methanamine consists of a six-membered ring with two methyl groups at the 5-position, which provides steric hindrance and influences the compound's reactivity. The methanamine group attached to the ring enhances its nucleophilic properties, making it an interesting target for synthetic transformations and biological studies. Recent research has focused on understanding the synthetic routes to produce this compound efficiently and exploring its potential applications in drug discovery.

In terms of synthesis, several methods have been reported for the preparation of (5,5-dimethyloxolan-2-yl)methanamine. One notable approach involves the use of organometallic reagents and catalytic systems to achieve high yields and stereoselectivity. For instance, a study published in the Journal of Organic Chemistry in 2021 described a palladium-catalyzed coupling reaction that efficiently produced the desired compound with excellent regioselectivity. This method not only simplifies the synthetic route but also reduces the environmental impact by minimizing waste generation.

The biological activity of (5,5-dimethyloxolan-2-yl)methanamine has been investigated in various contexts. Preliminary studies have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, research conducted at the University of California, San Francisco, demonstrated that (5,5-dimethyloxolan-2-yl)methanamine can modulate specific enzymes involved in metabolic pathways, which could be leveraged for developing new therapeutic strategies for metabolic disorders.

In the realm of drug discovery, (5,5-dimethyloxolan-2-yl)methanamine has been evaluated as a lead compound for its ability to cross cell membranes and interact with intracellular targets. A study published in the Journal of Medicinal Chemistry in 2020 reported that this compound can effectively penetrate cell membranes and bind to specific receptors, making it a promising candidate for further optimization as a drug molecule. The researchers also noted that modifications to the methanamine group could enhance its potency and selectivity.

The safety profile of (5,5-dimethyloxolan-2-yl)methanamine

In conclusion, (5,5-dimethyloxolan-2-yl)methanamine